N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[4-[(Z)-1,2,4-triazol-4-yliminomethyl]phenoxy]acetamide
• InChI: InChI=1S/C18H17N5O2/c1-14-3-2-4-16(9-14)22-18(24)11-25-17-7-5-15(6-8-17)10-21-23-12-19-20-13-23/h2-10,12-13H,11H2,1H3,(H,22,24)/b21-10-
• InChI Key: FKCRUZHAMFWNKJ-FBHDLOMBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)/C=N\N3C=NN=C3
• Molecular Formula: C18H17N5O2
• Molecular Weight: 335.4 g/mol

Description

N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide, also known as MPTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPTA is a member of the triazole family of compounds, which have been shown to exhibit antimicrobial, antifungal, and anticancer properties. In

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in bacterial and fungal cell wall synthesis. N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has also been shown to induce apoptosis in cancer cells, suggesting that it may target key signaling pathways involved in cancer cell survival.
Biochemical and Physiological Effects
N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been shown to have minimal toxicity in vitro, making it a promising candidate for further research. In addition, N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been shown to have good solubility in water, making it a viable compound for in vivo studies. However, further research is needed to fully understand the biochemical and physiological effects of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide is its ease of synthesis, which allows for large-scale production. In addition, N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been shown to be stable under a wide range of conditions, making it a viable compound for long-term storage. However, one limitation of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide is its limited solubility in organic solvents, which may make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for research involving N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide. One area of interest is the development of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide-based therapies for bacterial and fungal infections. In addition, further research is needed to fully understand the anticancer properties of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide, including its potential use in combination with other anticancer agents. Finally, additional studies are needed to fully understand the biochemical and physiological effects of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide, including its potential toxicity and pharmacokinetics.

Synthesis Methods

N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide can be synthesized using a multi-step process involving the reaction of 3-methylphenylamine with 4-(chloromethyl)phenol, followed by the reaction of the resulting intermediate with 4-amino-1,2,4-triazole. The final step involves the reaction of the intermediate with chloroacetic acid to form N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide. The synthesis of N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been optimized to increase yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to exhibit antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has also been shown to exhibit antifungal activity against Candida albicans. In addition, N-(3-methylphenyl)-2-{4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetamide has been investigated for its anticancer properties, with promising results in vitro.